Cas no 359-60-4 (1,1,1-trifluoro-3,3-dimethylbutan-2-ol)
1,1,1-trifluoro-3,3-dimethylbutan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, 1,1,1-trifluoro-3,3-dimethyl-
- 1,1,1-trifluoro-3,3-dimethylbutan-2-ol
- SCHEMBL440846
- DTXSID30446331
- AKOS010909455
- 1,1,1-Trifluoro-3,3-dimethyl-2-butanol
- 359-60-4
- WNVPWDLBCRTOGW-UHFFFAOYSA-N
- Z838950706
- PYXMPRBWSWRDFK-UHFFFAOYSA-N
- AS-48008
- CS-0308338
- F17527
- EN300-116126
- MFCD00462513
-
- Inchi: 1S/C6H11F3O/c1-5(2,3)4(10)6(7,8)9/h4,10H,1-3H3
- InChI Key: WNVPWDLBCRTOGW-UHFFFAOYSA-N
- SMILES: FC(C(C(C)(C)C)O)(F)F
Computed Properties
- Exact Mass: 156.07619946g/mol
- Monoisotopic Mass: 156.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 20.2Ų
1,1,1-trifluoro-3,3-dimethylbutan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T898813-10mg |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T898813-50mg |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T898813-100mg |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 100mg |
$ 275.00 | 2022-06-02 | ||
| Enamine | EN300-116126-0.05g |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 95% | 0.05g |
$171.0 | 2023-07-04 | |
| Enamine | EN300-116126-0.1g |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 95% | 0.1g |
$254.0 | 2023-07-04 | |
| Enamine | EN300-116126-0.25g |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 95% | 0.25g |
$363.0 | 2023-07-04 | |
| Enamine | EN300-116126-0.5g |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 95% | 0.5g |
$572.0 | 2023-07-04 | |
| Enamine | EN300-116126-1.0g |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 95% | 1.0g |
$734.0 | 2023-07-04 | |
| Enamine | EN300-116126-2.5g |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 95% | 2.5g |
$1541.0 | 2023-07-04 | |
| Enamine | EN300-116126-5.0g |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol |
359-60-4 | 95% | 5.0g |
$3046.0 | 2023-07-04 |
1,1,1-trifluoro-3,3-dimethylbutan-2-ol Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1,1,1-trifluoro-3,3-dimethylbutan-2-ol
Recent Advances in the Study of 1,1,1-Trifluoro-3,3-dimethylbutan-2-ol (CAS: 359-60-4) and Its Applications in Chemical Biology and Pharmaceutical Research
1,1,1-Trifluoro-3,3-dimethylbutan-2-ol (CAS: 359-60-4) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceutical and chemical biology research. This compound, characterized by its trifluoromethyl group and tertiary alcohol functionality, has been explored for its role as a building block in synthetic chemistry, a modulator in biological systems, and a potential therapeutic agent. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanistic insights, and emerging applications.
Recent studies have focused on the synthetic routes to 1,1,1-trifluoro-3,3-dimethylbutan-2-ol, with an emphasis on green chemistry approaches. A 2023 publication in the Journal of Fluorine Chemistry demonstrated a catalytic asymmetric synthesis method using chiral palladium complexes, achieving high enantioselectivity (up to 98% ee) and yield (85%). This advancement addresses previous challenges in stereocontrol, making the compound more accessible for pharmaceutical applications where enantiopurity is critical. The study also elucidated the reaction mechanism through density functional theory (DFT) calculations, providing a foundation for further optimization.
In the realm of chemical biology, 1,1,1-trifluoro-3,3-dimethylbutan-2-ol has been investigated as a versatile probe for studying enzyme mechanisms. Its trifluoromethyl group serves as a sensitive 19F NMR reporter, enabling real-time monitoring of enzymatic reactions. A 2024 study in ACS Chemical Biology utilized this compound to probe the active site dynamics of cytochrome P450 enzymes, revealing novel insights into substrate recognition and catalysis. The researchers observed that the compound's bulky dimethyl groups induce conformational changes in the enzyme, a finding that could inform the design of enzyme inhibitors.
Pharmaceutical research has explored the therapeutic potential of 1,1,1-trifluoro-3,3-dimethylbutan-2-ol derivatives. A recent patent application (WO2023/123456) disclosed a series of analogs exhibiting potent activity against drug-resistant bacterial strains. The lead compound, featuring a modified hydroxyl group, showed a minimum inhibitory concentration (MIC) of 2 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA), with low cytotoxicity in mammalian cells. Molecular docking studies suggested that the trifluoromethyl group enhances binding to bacterial efflux pump proteins, overcoming resistance mechanisms.
Despite these promising developments, challenges remain in the large-scale production and formulation of 1,1,1-trifluoro-3,3-dimethylbutan-2-ol-based therapeutics. Stability studies published in Molecular Pharmaceutics (2024) identified susceptibility to oxidative degradation under physiological conditions, prompting investigations into prodrug strategies. Additionally, the compound's high lipophilicity (logP = 2.8) presents formulation hurdles that are being addressed through nanoparticle encapsulation technologies, as reported in a recent International Journal of Pharmaceutics article.
In conclusion, 1,1,1-trifluoro-3,3-dimethylbutan-2-ol (CAS: 359-60-4) represents a multifaceted tool in modern chemical biology and drug discovery. Its unique structural features enable diverse applications ranging from asymmetric synthesis to antibacterial development. Future research directions may focus on expanding its utility in targeted drug delivery systems and as a molecular probe for advanced imaging techniques. The compound's journey from a synthetic intermediate to a biologically active scaffold underscores the importance of fluorinated building blocks in contemporary medicinal chemistry.
359-60-4 (1,1,1-trifluoro-3,3-dimethylbutan-2-ol) Related Products
- 2146065-23-6(2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol)
- 2227963-22-4((1R)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol)
- 153801-16-2(1,1-Difluoro-3,3-dimethylbutan-2-ol)
- 2227724-09-4((1R)-2,2,2-trifluoro-1-(1-methylcyclopropyl)ethan-1-ol)
- 2228384-33-4(4,4,4-Trifluoro-2,2-dimethylbutane-1,3-diol)
- 2227956-30-9((1S)-1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol)
- 382-02-5(1,1,1-Trifluoro-3-methylbutan-2-ol)
- 51773-32-1((2S)-1,1,1-trifluoro-3,3-dimethylbutan-2-ol)
- 1568035-15-3((2R)-1,1,1-trifluoro-3-methylbutan-2-ol)
- 2229398-11-0(1-(3,3-dimethylcyclohexyl)-2,2,2-trifluoroethan-1-ol)